Cas no 2229341-83-5 (1-4-methyl-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-4-methyl-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2229341-83-5
• MF: C₁₃H₁₁F₃O₃
• MW: 272.219854593277
• CID: 6241781
• PubChem ID: 165861345
• Update Time: 2025-10-29

1-4-methyl-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-methyl-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carboxylic acid
• 2229341-83-5
• EN300-1940402
• 1-[4-methyl-3-(trifluoromethyl)phenyl]-3-oxocyclobutane-1-carboxylic acid

• Inchi： 1S/C13H11F3O3/c1-7-2-3-8(4-10(7)13(14,15)16)12(11(18)19)5-9(17)6-12/h2-4H,5-6H2,1H3,(H,18,19)
• InChI Key： AHZBFCGXGBDGMG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=CC(=C1)C1(C(=O)O)CC(C1)=O)(F)F

Computed Properties

• Exact Mass: 272.06602869g/mol
• Monoisotopic Mass: 272.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-4-methyl-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carboxylic acid

Introduction to 1-4-methyl-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229341-83-5)

1-4-methyl-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carboxylic acid, identified by its CAS number 2229341-83-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutane core substituted with a phenyl ring, an ester functionality, and a trifluoromethyl group. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The structural composition of 1-4-methyl-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carboxylic acid includes a cyclobutane ring that is oxidized at the 3-position, forming an ester group (carboxylic acid derivative). The presence of a trifluoromethyl group at the 3-position of the phenyl ring introduces electronic and steric effects that can influence the reactivity and binding affinity of the molecule. Additionally, the methyl substitution on the 4-position of the phenyl ring further modulates the electronic properties, making this compound a versatile scaffold for medicinal chemistry applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The cyclobutane moiety, in particular, has been extensively studied due to its ability to mimic certain biological functionalities and enhance metabolic stability. The incorporation of fluorine atoms, such as in the trifluoromethyl group, is a common strategy in drug design to improve pharmacokinetic properties, including lipophilicity and metabolic resistance. This makes 1-4-methyl-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carboxylic acid an attractive candidate for further investigation.

Current research in medicinal chemistry has highlighted the importance of structural diversity in drug discovery programs. Compounds with unique scaffolds like 1-4-methyl-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carboxylic acid offer new opportunities to explore novel mechanisms of action. For instance, studies have shown that cyclobutane derivatives can interact with biological targets in ways that differ from traditional aromatic or aliphatic compounds. This differential interaction may lead to improved efficacy or reduced side effects in therapeutic applications.

The trifluoromethyl group is particularly noteworthy due to its ability to modulate both electronic and steric properties. In many cases, the presence of fluorine atoms can enhance binding affinity by increasing lipophilicity and reducing metabolic degradation. Additionally, fluorine substitution can influence the conformational flexibility of the molecule, which is critical for achieving optimal interactions with biological targets. These properties make 1-4-methyl-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carboxylic acid a valuable asset in the development of novel pharmaceutical agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of complex molecules like 1-4-methyl-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carboxylic acid with biological targets. These computational studies have provided insights into how structural modifications can optimize pharmacological activity. For example, molecular docking simulations have shown that subtle changes in the phenyl ring or cyclobutane core can significantly alter binding affinity and selectivity. Such findings are crucial for guiding experimental efforts and accelerating the drug discovery process.

The synthesis of 1-4-methyl-3-(trifluoromethyl)phenyl-3-oxocyclobutane-1-carboxylic acid presents unique challenges due to its complex structural features. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to construct the desired framework efficiently. These advancements have opened up new avenues for exploring derivatives of this compound with tailored pharmacological properties.

In conclusion, 1-4-methyl-3-(trifluoromethyl)phenyl-3 oxocyclobutane - 1 - carboxylic acid (CAS No. 2229341835) represents a promising scaffold for pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of a cyclobutane core, ester functionality, and fluorine substitution offers numerous opportunities for designing novel bioactive molecules. As research continues to uncover new mechanisms of action and optimize synthetic methodologies, compounds like this are poised to play a significant role in future drug development efforts.